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Compound of Interest

Compound Name: 2-Methyloxolane-2-carbohydrazide
CAS No.: 1345840-81-4
Cat. No.: B3377766

Get Quote

Executive Summary

This guide details the application of 2-Methyloxolane-2-carbohydrazide (CAS: 1345840-81-4)
as a high-value scaffold in modern drug discovery. Unlike traditional "flat" heteroaromatic
building blocks, this scaffold introduces a critical quaternary stereocenter (

-hybridized) at the 2-position. This structural feature offers three distinct advantages:

e Metabolic Stability: The 2-methyl group blocks potential oxidative metabolism at the

-position of the ether ring.

o 3D-Complexity: It increases the fraction of

carbons (

), a metric directly correlated with improved clinical success and solubility ("Escape from
Flatland").
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o Versatile Reactivity: The carbohydrazide moiety serves as a "warhead" for generating
diverse heterocycles (1,3,4-oxadiazoles, 1,2,4-triazoles) or stable linkers (hydrazones).

Chemical Rationale & Structural Logic
The "Escape from Flatland"

Traditional drug design often relies on planar aromatic rings (furans, thiophenes), which can
suffer from poor solubility and non-specific binding. 2-Methyloxolane-2-carbohydrazide
introduces a non-planar tetrahydrofuran (oxolane) ring constrained by a quaternary center.
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The Carbohydrazide Vector
The hydrazide group (

) is a distinct nucleophile. Unlike simple amines, the

-effect makes the terminal nitrogen highly reactive toward electrophiles (aldehydes,
isothiocyanates, activated esters), allowing for rapid library generation under mild conditions.

Experimental Protocols
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Protocol A: Synthesis of 1,3,4-Oxadiazole
Peptidomimetics

Context: The 1,3,4-oxadiazole ring is a stable bioisostere for amide bonds in peptides,
improving proteolytic stability.

Workflow Diagram:
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Caption: Step-wise construction of the 1,3,4-oxadiazole core from the hydrazide scaffold.
Detailed Methodology:

e Coupling (Diacylhydrazine Formation):

o

Dissolve the carboxylic acid partner (1.0 equiv) in anhydrous DMF.

o Add DIPEA (3.0 equiv) and T3P (Propylphosphonic anhydride, 50% in EtOAc, 1.5 equiv).
Stir for 10 min.

o Add 2-Methyloxolane-2-carbohydrazide (1.0 equiv).[1]

o Stir at room temperature for 4—12 hours.

o Checkpoint: Monitor via LC-MS for the [M+H]+ peak corresponding to the diacylhydrazine.
o Workup: Dilute with EtOAc, wash with sat.

and brine. Dry over

and concentrate.
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e Cyclodehydration (The Burgess Method - Mild):

Note: Use this for substrates sensitive to harsh acids.

o

[¢]

Dissolve the crude diacylhydrazine in anhydrous THF (0.1 M).

[¢]

Add Burgess reagent (methoxycarbonylsulfamoyl triethylammonium hydroxide, 2.0 equiv).

Heat via microwave irradiation at 100°C for 15—30 minutes.

[e]

o

Validation: The disappearance of the acyclic intermediate and formation of the oxadiazole
(mass -18 Da from intermediate) confirms cyclization.

e Cyclodehydration (The
Method - Robust):
o Note: Use for robust substrates requiring scale-up.
o Dissolve diacylhydrazine in
(excess, acts as solvent).

o Reflux at 80—100°C for 2—4 hours.

o Safety: Quench carefully by adding the reaction mixture dropwise onto crushed
ice/lammonia.

Protocol B: Fragment-Based Screening via Hydrazone
Formation

Context: Hydrazones serve as reversible covalent probes or stable linkers to explore chemical
space around the oxolane core.

Methodology:

e Library Preparation: Prepare a 10 mM stock solution of 2-Methyloxolane-2-carbohydrazide
in DMSO.
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e Array Synthesis: In a 96-well plate, dispense 10 pL of scaffold stock (1 equiv) into wells
containing diverse aldehydes (1.1 equiv) in Ethanol (190 pL).

o Catalysis: Add 1 pL of glacial acetic acid (catalytic) to each well.
e Incubation: Shake at room temperature for 12 hours.

o Direct Analysis: Analyze directly via LC-MS. The hydrazone formation is generally
guantitative.

o Reduction (Optional): To freeze the library as stable amines, add

(2 equiv) directly to the wells and incubate for 4 hours.

Protocol C: Synthesis of 1,2,4-Triazoles (Bioisosteres of
Esters)

Context: Triazoles offer different hydrogen-bond acceptor profiles compared to oxadiazoles.
e Thiosemicarbazide Formation:
o React 2-Methyloxolane-2-carbohydrazide with an isothiocyanate (

) in Ethanol at reflux for 2 hours.

o Precipitate the intermediate by cooling and adding water.
e Cyclization:
o Resuspend the thiosemicarbazide in 2N NaOH solution.
o Heat at 80°C for 4 hours.
o Acidify with dilute HCI to precipitate the 1,2,4-triazole-3-thiol derivative.
o Desulfurization (Optional): Treat with Raney Nickel or

to remove the thiol group if a simple triazole is desired.
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Strategic Application Map

The following diagram illustrates how this single scaffold diverges into multiple pharmacological
classes.
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Caption: Divergent synthesis pathways from the central 2-methyloxolane scaffold.
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Safety and Handling (Genotoxic Impurity Control)

When using hydrazide-containing scaffolds in drug development, strict control of hydrazine
traces is required (ICH M7 guidelines).

» Detection: Use derivatization with benzaldehyde followed by HPLC to detect trace hydrazine.

e Quenching: Ensure all reactions are driven to completion. Unreacted hydrazide moieties can
be scavenged using polymer-supported aldehydes (e.g., aldehyde Wang resin) post-
reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Methyloxolane-2-carbohydrazide in Drug Discovery]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b3377766/docs#application-note-
strategic-utilization-of-2-methyloxolane-2-carbohydrazide-in-drug-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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